Cas no 954575-59-8 (N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide)

• Product Name: N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide
• CAS No: 954575-59-8
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• CID: 4723134
• Update Time: 2025-05-20

N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-AMINO-4-CHLOROPHENYL)-2-(3-FLUOROPHENOXY)-ACETAMIDE
• N-(3-amino-4-chlorophenyl)-2-(3-fluorophenoxy)acetamide
• N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide

• Inchi： 1S/C14H12ClFN2O2/c15-12-5-4-10(7-13(12)17)18-14(19)8-20-11-3-1-2-9(16)6-11/h1-7H,8,17H2,(H,18,19)
• InChI Key： BCPJGGSFCWOMNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)NC(COC1C=CC=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4

Additional information on N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide

Comprehensive Overview of N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide (CAS No. 954575-59-8)

N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide, with the CAS number 954575-59-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of acetamide derivatives, which are known for their diverse biological activities. The presence of both amino and chloro functional groups on the phenyl ring, coupled with a fluorophenoxy moiety, makes this molecule a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for fluorinated compounds like N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide has surged due to their unique physicochemical properties. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making such compounds highly valuable in drug discovery. A common question among researchers is: "How does fluorination impact the bioactivity of acetamide derivatives?" Studies suggest that the 3-fluorophenoxy group in this compound may improve its interaction with target proteins, thereby increasing its efficacy.

The synthesis of CAS 954575-59-8 typically involves multi-step organic reactions, including amidation and etherification processes. One of the challenges in its production is achieving high purity, as impurities can significantly affect its performance in biological assays. Industry professionals often search for "optimized synthesis routes for N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide" to improve yield and reduce costs. Recent advancements in green chemistry have also prompted interest in developing environmentally friendly synthesis methods for such compounds.

From an application perspective, N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide is being explored in the context of precision medicine and targeted therapies. Its structural features make it a potential candidate for modulating specific pathways involved in cellular proliferation and inflammation. For instance, researchers are investigating whether this compound could be repurposed for neurodegenerative diseases, given the growing global focus on brain health. Searches like "acetamide derivatives in neurodegenerative research" reflect this trend.

Another area of interest is the compound's potential role in agricultural science. Fluorinated acetamides have shown promise as herbicides or plant growth regulators, though specific data on CAS 954575-59-8 in this field remains limited. With the increasing need for sustainable crop protection solutions, queries such as "fluorophenoxy acetamides in agriculture" have become more frequent in scientific databases.

Quality control and analytical characterization of N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide are critical for its reliable use in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity. Laboratories often seek "certified reference standards for CAS 954575-59-8" to ensure accurate experimental results. The compound's stability under various storage conditions is another frequently discussed topic, especially for long-term studies.

In summary, N-(3-Amino-4-chlorophenyl)-2-(3-fluorophenoxy)-acetamide (954575-59-8) represents a versatile scaffold with broad potential across multiple scientific disciplines. Its unique combination of halogenated and amino substituents offers ample opportunities for structural optimization and application development. As research continues to uncover its mechanisms and benefits, this compound is likely to remain a subject of intense investigation in both academic and industrial settings.